Cas no 946344-00-9 (4-fluoro-N-(5-phenyl-1,2-oxazol-3-yl)methylbenzamide)

• Product Name: 4-fluoro-N-(5-phenyl-1,2-oxazol-3-yl)methylbenzamide
• CAS No: 946344-00-9
• MF: C₁₇H₁₃FN₂O₂
• MW: 296.295727491379
• CID: 5959002
• PubChem ID: 16866493
• Update Time: 2025-06-08

4-fluoro-N-(5-phenyl-1,2-oxazol-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-(5-phenyl-1,2-oxazol-3-yl)methylbenzamide
• 4-fluoro-N-[(5-phenyl-1,2-oxazol-3-yl)methyl]benzamide
• 4-fluoro-N-((5-phenylisoxazol-3-yl)methyl)benzamide
• AKOS024651508
• 946344-00-9
• F2493-0033

• Inchi： 1S/C17H13FN2O2/c18-14-8-6-13(7-9-14)17(21)19-11-15-10-16(22-20-15)12-4-2-1-3-5-12/h1-10H,11H2,(H,19,21)
• InChI Key： ODVQIVXPGBFRGI-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC=CC=C2)ON=1)(=O)C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 296.09610582g/mol
• Monoisotopic Mass: 296.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.1Ų

Additional information on 4-fluoro-N-(5-phenyl-1,2-oxazol-3-yl)methylbenzamide

Recent Advances in the Study of 4-fluoro-N-(5-phenyl-1,2-oxazol-3-yl)methylbenzamide (CAS: 946344-00-9)

The compound 4-fluoro-N-(5-phenyl-1,2-oxazol-3-yl)methylbenzamide (CAS: 946344-00-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action. The information presented herein is derived from peer-reviewed academic literature, industry reports, and technical documents published within the last two years.

Recent studies have highlighted the role of 4-fluoro-N-(5-phenyl-1,2-oxazol-3-yl)methylbenzamide as a promising scaffold for drug development, particularly in the context of targeting protein-protein interactions (PPIs) and enzyme inhibition. The compound's unique structural features, including the fluorine substitution and the oxazole ring, contribute to its enhanced binding affinity and selectivity. Researchers have employed advanced computational modeling techniques, such as molecular docking and density functional theory (DFT) calculations, to elucidate the compound's interactions with biological targets.

One of the most notable findings is the compound's efficacy in modulating the activity of kinases involved in inflammatory pathways. In vitro assays have demonstrated that 4-fluoro-N-(5-phenyl-1,2-oxazol-3-yl)methylbenzamide exhibits potent inhibitory effects on specific kinases, with IC50 values in the nanomolar range. These results suggest its potential as a lead compound for the development of anti-inflammatory agents. Furthermore, preliminary in vivo studies in murine models have shown promising pharmacokinetic profiles, including good oral bioavailability and metabolic stability.

Another area of interest is the compound's application in oncology. Recent research has explored its ability to disrupt signaling pathways critical for cancer cell proliferation and survival. For instance, studies have reported that 4-fluoro-N-(5-phenyl-1,2-oxazol-3-yl)methylbenzamide can induce apoptosis in certain cancer cell lines by targeting key regulatory proteins. These findings are supported by proteomic and transcriptomic analyses, which reveal significant alterations in cellular pathways upon treatment with the compound.

Despite these promising results, challenges remain in optimizing the compound's pharmacological properties. Issues such as off-target effects and potential toxicity need to be addressed through further structural modifications and comprehensive preclinical evaluations. Collaborative efforts between academia and industry are underway to advance the compound through the drug development pipeline, with a focus on improving its therapeutic index.

In conclusion, 4-fluoro-N-(5-phenyl-1,2-oxazol-3-yl)methylbenzamide represents a versatile and promising candidate for therapeutic development. Its unique chemical structure and demonstrated biological activities make it a valuable subject of ongoing research. Future studies should aim to elucidate its mechanisms of action in greater detail and explore its potential in combination therapies. The continued investigation of this compound is expected to yield significant contributions to the fields of chemical biology and medicinal chemistry.